Cas no 2229634-42-6 (1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine)

• Product Name: 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine
• CAS No: 2229634-42-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6342178
• PubChem ID: 165689244
• Update Time: 2025-10-29

1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine
• 2229634-42-6
• [1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutyl]methanamine
• EN300-1772621

• Inchi： 1S/C14H20N2O/c1-16-7-8-17-13-4-3-11(9-12(13)16)14(10-15)5-2-6-14/h3-4,9H,2,5-8,10,15H2,1H3
• InChI Key： YAIOGBSKMNQKJG-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C1(CN)CCC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine

1-(4-Methyl-3,4-Dihydro-2H-1,4-Benzoxazin-6-Yl)Cyclobutylmethanamine (CAS No. 2229634-42-6)

The compound 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine (CAS No. 2229634-42-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazines, which are aromatic heterocycles containing both oxygen and nitrogen atoms. The presence of the cyclobutyl group and the methanamine substituent adds unique electronic and steric properties to the molecule, making it a subject of interest in contemporary research.

Benzoxazines are known for their stability and versatility in chemical reactions. The cyclobutane ring in this compound contributes to its rigidity, which can influence its reactivity and bioavailability. Recent studies have highlighted the potential of such compounds in drug design, particularly in targeting specific receptors or enzymes due to their ability to form stable interactions with biological molecules.

The synthesis of 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine involves a multi-step process that typically includes the formation of the benzoxazine ring followed by functionalization with the cyclobutylmethanamine group. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for further studies.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting neurodegenerative diseases. The benzoxazine core is known to exhibit antioxidant properties, which can be beneficial in mitigating oxidative stress—a key factor in conditions like Alzheimer's disease. Additionally, the cyclobutyl group may enhance the molecule's ability to cross cellular membranes, improving its bioavailability.

Recent computational studies have provided insights into the molecular interactions of 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine with key biological targets. For instance, molecular docking simulations suggest that this compound could bind effectively to certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses. This opens up possibilities for its use in developing novel therapeutics for conditions such as chronic pain or inflammation.

The structural uniqueness of this compound also makes it a valuable tool in organic chemistry education and research. Its synthesis serves as an excellent example of how heterocyclic chemistry can be applied to create complex molecules with tailored properties. Furthermore, its reactivity patterns provide valuable insights into the behavior of similar compounds under various reaction conditions.

In conclusion, 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclobutylmethanamine (CAS No. 2229634-42) is a compound with multifaceted applications and ongoing research interest. Its unique structure and promising pharmacological profile position it as a potential candidate for drug development and chemical innovation.